Cas no 2229069-20-7 (1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol)

• Product Name: 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol
• CAS No: 2229069-20-7
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 5952946
• PubChem ID: 165972020
• Update Time: 2025-05-22

1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol
• EN300-1801718
• 2229069-20-7

• Inchi： 1S/C10H18N2O2/c1-7-8(6-10(2,3)13)9(14-5)12(4)11-7/h13H,6H2,1-5H3
• InChI Key： VZWWYJFNHPGDKP-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C(C)=NN(C)C=1OC

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.3Ų

Additional information on 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol

Compound CAS No. 2229069-20-7: 1-(5-Methoxy-1,3-Dimethyl-1H-Pyrazol-4-Yl)-2-Methylpropan-2-Ol

The compound with CAS No. 2229069-20-7, known as 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol, is a structurally complex organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential applications in drug discovery and material science. The pyrazole ring is a key structural feature of this molecule, contributing to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive compounds. The 5-methoxy substituent on the pyrazole ring introduces electron-donating effects, which can influence the molecule's interaction with biological targets such as enzymes or receptors. Additionally, the 1,3-dimethyl groups on the pyrazole further modulate the electronic environment and steric properties of the molecule, making it a promising candidate for various biological assays.

The propanol moiety attached to the pyrazole ring adds hydroxyl functionality to the molecule, enhancing its solubility in polar solvents and potentially improving its pharmacokinetic properties. This feature is particularly advantageous in drug design, where solubility and bioavailability are critical factors. Recent research has explored the synthesis of similar compounds with tailored substituents to optimize their pharmacological profiles.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Such advancements in synthetic methodology underscore the growing interest in this compound as a valuable intermediate in organic synthesis.

From a pharmacological perspective, 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol has shown potential as an anti-inflammatory agent in preclinical studies. Its ability to inhibit cyclooxygenase (COX) enzymes suggests that it may serve as a lead compound for developing novel anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

Moreover, computational studies using molecular docking have revealed that this compound exhibits favorable binding interactions with several therapeutic targets, including kinases and G-protein coupled receptors (GPCRs). These findings highlight its versatility as a molecular scaffold for exploring diverse biological activities.

In conclusion, CAS No. 2229069-20-7 represents a significant advancement in the field of organic chemistry due to its unique structure and promising biological properties. As research continues to uncover its full potential, this compound is expected to play a pivotal role in drug discovery and related areas of scientific inquiry.